N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)ethyl]methanesulfonamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(3-oxo-2,4-dihydroquinoxalin-1-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C18H18ClN3O5S/c1-27-16-8-7-12(9-13(16)19)22(28(2,25)26)11-18(24)21-10-17(23)20-14-5-3-4-6-15(14)21/h3-9H,10-11H2,1-2H3,(H,20,23)
• InChI Key: GISSEMBPCZMEIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N(CC(=O)N2CC(=O)NC3=CC=CC=C32)S(=O)(=O)C)Cl
• Molecular Formula: C18H18ClN3O5S
• Molecular Weight: 423.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)ethyl]methanesulfonamide is a useful research compound. Its molecular formula is C18H18ClN3O5S and its molecular weight is 423.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 423.0655696 g/mol and the complexity rating of the compound is 698. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been used in the synthesis of complex organic molecules, demonstrating its utility in creating novel chemical entities with potential applications in drug development and material science. For instance, Mizuno et al. (2006) described efficient syntheses of metabolites related to the compound, highlighting its role in medicinal chemistry research (Mizuno et al., 2006).

Material Science Applications

• In material science, the compound contributes to the formation of three-dimensional self-assemblies with potential applications in nanotechnology and materials engineering. Shankar et al. (2011) investigated diethyltin(methoxy)methanesulfonate, related to the compound , and its role in forming self-assemblies, which could have implications for designing new materials with specific properties (Shankar et al., 2011).

Pharmacological Research

• In the pharmacological domain, derivatives of the compound have been studied for their potential as enzyme inhibitors, which could lead to the development of new therapeutic agents. Huang et al. (2006) discovered that quinolinyl sulfonamides, closely related to the target compound, serve as potent inhibitors for methionine aminopeptidase, an enzyme involved in various biological processes, indicating its potential in drug discovery (Huang et al., 2006).

Antibacterial Activity

• Furthermore, novel quinoxaline sulfonamides synthesized from related compounds have shown antibacterial activities, suggesting their application in developing new antimicrobial agents. Alavi et al. (2017) demonstrated the synthesis of quinoxaline sulfonamides with significant antibacterial properties, underscoring the potential of such compounds in addressing microbial resistance (Alavi et al., 2017).